MELK-8a hydrochloride

• IUPAC Name: 1-methyl-4-[4-[4-[3-(piperidin-4-ylmethoxy)pyridin-4-yl]pyrazol-1-yl]phenyl]piperazine;hydrochloride
• InChI: InChI=1S/C25H32N6O.ClH/c1-29-12-14-30(15-13-29)22-2-4-23(5-3-22)31-18-21(16-28-31)24-8-11-27-17-25(24)32-19-20-6-9-26-10-7-20;/h2-5,8,11,16-18,20,26H,6-7,9-10,12-15,19H2,1H3;1H
• InChI Key: AFGMSRRNYDSRPT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC=C(C=C2)N3C=C(C=N3)C4=C(C=NC=C4)OCC5CCNCC5.Cl
• Molecular Formula: C25H33ClN6O
• Molecular Weight: 469.0 g/mol

Description

MELK-8a (hydrochloride) is a potent inhibitor of maternal embryonic leucine zipper kinase (MELK), with an IC50 value of 2 nM . This compound is primarily used in scientific research to study the role of MELK in various biological processes, including cell cycle regulation, apoptosis, and cancer progression .

Scientific Research Applications

MELK-8a (hydrochloride) has a wide range of applications in scientific research:

Chemistry: Used as a tool compound to study kinase inhibition and to develop new kinase inhibitors.

Biology: Employed in cell biology studies to investigate the role of MELK in cell cycle regulation, apoptosis, and stem cell maintenance.

Medicine: Explored as a potential therapeutic agent for cancer treatment due to its ability to inhibit MELK, which is often overexpressed in various cancers.

Industry: Utilized in the development of new drugs and therapeutic strategies targeting MELK.

Mechanism of Action

MELK-8a hydrochloride is a novel inhibitor of maternal embryonic leucine zipper kinase (MELK) with an IC50 of 2 nM. It is selective for MELK over FLT3, haspin, KIT, and PDGFRα.

Safety and Hazards

MELK-8a hydrochloride is toxic and contains a pharmaceutically active ingredient. It is a moderate to severe irritant to the skin and eyes. After contact with skin, it should be washed immediately with plenty of water.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MELK-8a (hydrochloride) involves multiple steps, including the formation of the core structure and subsequent modifications to introduce the hydrochloride group. The detailed synthetic route and reaction conditions are proprietary and typically provided by the manufacturers .

Industrial Production Methods

Industrial production of MELK-8a (hydrochloride) follows standard protocols for the synthesis of kinase inhibitors. This includes large-scale chemical synthesis, purification, and quality control to ensure high purity and consistency .

Chemical Reactions Analysis

Types of Reactions

MELK-8a (hydrochloride) primarily undergoes substitution reactions due to the presence of reactive functional groups in its structure .

Common Reagents and Conditions

Common reagents used in the reactions involving MELK-8a (hydrochloride) include various organic solvents, acids, and bases. The specific conditions depend on the desired modification or reaction .

Major Products Formed

The major products formed from reactions involving MELK-8a (hydrochloride) are typically derivatives with modified functional groups, which can be used to study the structure-activity relationship of the compound .

Comparison with Similar Compounds

Similar Compounds

OTSSP167: Another potent MELK inhibitor with similar applications in cancer research.

JNJ-47117096 hydrochloride: A kinase inhibitor with a broader target profile, including MELK.

Sennoside B: A natural compound with kinase inhibitory activity, though less specific than MELK-8a (hydrochloride).

Uniqueness

MELK-8a (hydrochloride) is unique due to its high selectivity and potency for MELK inhibition. It has an IC50 value of 2 nM, making it one of the most potent MELK inhibitors available . This high selectivity reduces off-target effects, making it a valuable tool in research and potential therapeutic applications .